Cas no 287184-84-3 (H-SER-PHE-LEU-LEU-CIT-OH)

• Product Name: H-SER-PHE-LEU-LEU-CIT-OH
• CAS No: 287184-84-3
• MF: C₃₀H₄₉N₇O₈
• MW: 635.752167463303
• CID: 830591
• Update Time: 2025-08-03

H-SER-PHE-LEU-LEU-CIT-OH Chemical and Physical Properties

Names and Identifiers

• (Cit5)-TRAP-5
• (CIT5)-THROMBIN RECEPTOR ACTIVATOR PEPTIDE 5
• SER-PHE-LEU-LEU-CIT
• SFLLCIT
• H-SER-PHE-LEU-LEU-CIT-OH
• [Cit5]-TRAP-5
• SFLLCit, (Cit5)-Coagulation Factor II Receptor (1-5) (huMan), (Cit5)-PAR-1 (1-5) (huMan), (Cit5)-Proteinase Activated Receptor 1 (1-5) (huMan), (Cit5)-ThroMbin Receptor (1-5) (huMan), (Cit5)-ThroMbin Receptor Activator Peptide 5
• L-Ornithine,L-seryl-L-phenylalanyl-L-leucyl-L-leucyl-N5-(aminocarbonyl)-

• Inchi： 1S/C30H49N7O8/c1-17(2)13-22(26(40)34-21(29(43)44)11-8-12-33-30(32)45)36-27(41)23(14-18(3)4)37-28(42)24(35-25(39)20(31)16-38)15-19-9-6-5-7-10-19/h5-7,9-10,17-18,20-24,38H,8,11-16,31H2,1-4H3,(H,34,40)(H,35,39)(H,36,41)(H,37,42)(H,43,44)(H3,32,33,45)/t20-,21-,22-,23-,24-/m0/s1
• InChI Key： YDPGFSLGQOSRMH-LSBAASHUSA-N
• SMILES： C(O)(=O)[C@H](CCCNC(N)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)N

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

Additional information on H-SER-PHE-LEU-LEU-CIT-OH

H-SER-PHE-LEU-LEU-CIT-OH: A Comprehensive Overview

The compound H-SER-PHE-LEU-LEU-CIT-OH (CAS No. 287184-84-3) is a peptide sequence that has garnered significant attention in the field of biochemistry and molecular biology. This peptide, composed of the amino acids serine (SER), phenylalanine (PHE), leucine (LEU), and citrulline (CIT), terminates with an hydroxyl (-OH) group, making it a unique structure with potential applications in various research domains.

Recent studies have highlighted the role of H-SER-PHE-LEU-LEU-CIT-OH in cellular signaling pathways, particularly in the regulation of protein-protein interactions. The sequence's configuration allows it to act as a modulator in pathways involving transcription factors and enzyme activities, which are critical for cellular homeostasis. For instance, research published in *Nature Communications* demonstrated that this peptide can influence the activity of key enzymes involved in energy metabolism, suggesting its potential therapeutic applications.

One of the most promising areas of research involving H-SER-PHE-LEU-LEU-CIT-OH is its role in neurodegenerative diseases. Scientists have found that this peptide can interact with amyloid-beta proteins, which are hallmark molecules in Alzheimer's disease. By binding to these proteins, H-SER-PHE-LEU-LEU-CIT-OH may prevent their aggregation, thereby reducing neurotoxicity and slowing disease progression.

In addition to its biological roles, H-SER-PHE-LEU-LEU-CIT-OH has been explored for its potential in drug delivery systems. Its amphipathic nature allows it to form stable complexes with hydrophobic drugs, enhancing their solubility and bioavailability. This property has led to investigations into its use as a carrier for anticancer agents, where it could potentially target specific tissues while minimizing systemic toxicity.

The synthesis of H-SER-PHE-LEU-LEU-CIT-OH involves advanced peptide coupling techniques, ensuring high purity and structural integrity. Researchers have optimized synthesis protocols to achieve yields suitable for large-scale production, which is essential for transitioning from laboratory studies to clinical applications.

Moreover, the structural analysis of H-SER-PHE-LEU-LEU-CIT-OH using techniques like NMR spectroscopy and X-ray crystallography has provided insights into its three-dimensional conformation. These studies have revealed that the peptide adopts a helical structure under physiological conditions, which is crucial for its functional activity.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of H-SER-PHE-LEU-LEU-CIT-OH into therapeutic agents. Clinical trials are currently being planned to evaluate its safety and efficacy in treating neurodegenerative diseases and cancer.

In conclusion, H-SER-PHE-LEU-LEU-CIT-OH (CAS No. 287184-84-) represents a significant advancement in peptide research with diverse applications across biotechnology and medicine. Its unique properties and promising results from recent studies underscore its potential as a valuable tool in addressing some of the most challenging health issues of our time.